Cas no 896337-59-0 (9-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one)

• Product Name: 9-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one
• CAS No: 896337-59-0
• MF: C₁₇H₁₅N₃OS
• MW: 309.385502099991
• CID: 6340718
• PubChem ID: 7259254
• Update Time: 2025-07-10

9-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 9-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one
• 896337-59-0
• 9-Methyl-2-((3-phenylallyl)thio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• 2-(cinnamylthio)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• F2543-0648
• 9-methyl-2-[(E)-3-phenylprop-2-enyl]sulfanylpyrido[1,2-a][1,3,5]triazin-4-one
• 9-methyl-2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• AKOS024659078

• Inchi： 1S/C17H15N3OS/c1-13-7-5-11-20-15(13)18-16(19-17(20)21)22-12-6-10-14-8-3-2-4-9-14/h2-11H,12H2,1H3/b10-6+
• InChI Key： WKTISMAFSMBGNT-UXBLZVDNSA-N
• SMILES： S(C/C=C/C1C=CC=CC=1)C1=NC(N2C=CC=C(C)C2=N1)=O

Computed Properties

• Exact Mass: 309.09358328g/mol
• Monoisotopic Mass: 309.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.3Ų

Additional information on 9-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one

Comprehensive Analysis of 9-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one (CAS 896337-59-0): Properties, Applications, and Research Insights

The compound 9-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one (CAS 896337-59-0) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and material science research. With its pyrido-triazinone core and phenylpropene side chain, this compound exhibits intriguing chemical properties, making it a subject of interest for drug discovery and organic synthesis. Researchers are particularly drawn to its potential as a bioactive scaffold, given the prevalence of similar structures in FDA-approved drugs targeting various biological pathways.

Recent studies highlight the growing demand for novel heterocyclic compounds like 896337-59-0, especially in the context of kinase inhibition and anti-inflammatory applications. The compound’s sulfur-containing linker and conjugated system contribute to its ability to interact with biological targets, a feature frequently searched in academic databases. Its E-configuration (from the (2E)-3-phenylprop-2-en-1-yl group) further enhances stereochemical specificity, a critical factor in modern structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 9-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one exemplifies advancements in green chemistry methodologies. Researchers are exploring catalyst-free and solvent-minimized routes to synthesize such compounds, aligning with the global push for sustainable pharmaceutical production. The compound’s modular structure also allows for derivatization, addressing the need for diverse chemical libraries in high-throughput screening.

In material science, the π-electron-rich system of this compound has sparked interest for organic electronic applications. Its potential use in OLEDs or photovoltaic devices is under investigation, coinciding with the surge in searches for non-fullerene acceptors and small-molecule semiconductors. The thioether linkage in its structure may offer unique charge transport properties, a topic frequently discussed in recent ACS and RSC publications.

Analytical characterization of CAS 896337-59-0 typically involves HPLC-MS, NMR, and X-ray crystallography, techniques widely searched by synthetic chemists. The compound’s chromatographic behavior and stability profile are critical data points for industrial applications, particularly in preclinical development stages. Recent patents suggest its derivatives may have improved metabolic stability compared to analogous compounds without the methyl group at the 9-position.

As the scientific community increasingly focuses on polypharmacology, the multi-target potential of pyrido-triazinone derivatives like this compound is being reevaluated. Computational studies using AI-driven molecular docking (a trending search term) predict interactions with protein families beyond initially hypothesized targets. This aligns with the industry’s shift toward network pharmacology approaches in drug discovery.

Regulatory perspectives on CAS 896337-59-0 emphasize its classification as a research-grade chemical, with proper handling required due to its photosensitivity observed in some studies. Safety data sheets recommend storage under inert atmosphere, reflecting broader concerns about compound stability in pharmaceutical workflows—a frequently queried topic in laboratory forums.

The commercial availability of 9-methyl-2-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one through specialized chemical suppliers has enabled wider academic access, though custom synthesis remains prevalent for specific isotopically labeled versions. This addresses the growing need for tracer compounds in mechanistic studies, another area of high search volume in recent years.

Future research directions likely include structure optimization to improve oral bioavailability and target selectivity, two of the most searched challenges in medicinal chemistry. The compound’s logP and hydrogen bonding capacity make it a promising candidate for further prodrug development, particularly in oncology and CNS disorders where similar scaffolds have shown activity.